4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C19H12N4O2
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C19H12N4O2/c24-13-9-7-12(8-10-13)17-14-4-1-2-5-15(14)18-20-21-19(23(18)22-17)16-6-3-11-25-16/h1-11,22H
• InChI Key: AKGFRIXMRVYXMO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=C3C=CC(=O)C=C3)NN4C2=NN=C4C5=CC=CO5

Description

4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of specific enzymes or proteins involved in cancer cell growth or inflammation.
Biochemical and physiological effects:
Studies have shown that 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one has biochemical and physiological effects on cancer cells and inflammation. It has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of specific inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one in lab experiments include its potential anti-cancer and anti-inflammatory properties. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. It may also be studied for its potential applications in other fields, such as drug delivery and material science.
In conclusion, 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one has been reported using different methods. One of the methods involves the reaction of 2-furylhydrazine with 2-(4-bromo-phenyl)acetonitrile to form 2-(2-furyl)-2-(4-bromophenyl)hydrazine. This intermediate is then reacted with 2-(4-formylphenyl)-4,5-dihydro-1H-imidazole-1-carboxamide to form the final product.

Scientific Research Applications

4-[3-(furan-2-yl)-5H-[1,2,4]triazolo[3,4-a]phthalazin-6-ylidene]cyclohexa-2,5-dien-1-one has shown potential applications in various scientific research fields. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation.